Cas no 108440-70-6 (5-iodo-2-methylbenzoic acid chloride)

• Product Name: 5-iodo-2-methylbenzoic acid chloride
• CAS No: 108440-70-6
• MF: C₈H₆ClIO
• MW: 280.490113735199
• CID: 2359570
• PubChem ID: 13822828
• Update Time: 2025-04-21

5-iodo-2-methylbenzoic acid chloride Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-methylbenzoic acid chloride
• 5-iodo-2-Methylbenzoyl chloride
• WKRKOJKYDUWPTQ-UHFFFAOYSA-N
• 2-Methyl-5-iodobenzoyl chloride
• starbld0032010
• DB-185862
• 108440-70-6
• SCHEMBL12806404

• Inchi： 1S/C8H6ClIO/c1-5-2-3-6(10)4-7(5)8(9)11/h2-4H,1H3
• InChI Key： WKRKOJKYDUWPTQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C(=O)Cl)C=1

Computed Properties

• Exact Mass: 279.91500
• Monoisotopic Mass: 279.91519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.97860